N'-[(5-iodo-2-furyl)methylene]-2-phenylacetohydrazide

• IUPAC Name: N-[(E)-(5-iodofuran-2-yl)methylideneamino]-2-phenylacetamide
• InChI: InChI=1S/C13H11IN2O2/c14-12-7-6-11(18-12)9-15-16-13(17)8-10-4-2-1-3-5-10/h1-7,9H,8H2,(H,16,17)/b15-9+
• InChI Key: APQSELUFHZNMJO-OQLLNIDSSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC(=O)NN=CC2=CC=C(O2)I
• Isomeric SMILES: C1=CC=C(C=C1)CC(=O)N/N=C/C2=CC=C(O2)I
• Molecular Formula: C13H11IN2O2
• Molecular Weight: 354.14 g/mol

Description

Synthesis Analysis

• Compounds similar to "N'-[(5-iodo-2-furyl)methylene]-2-phenylacetohydrazide" are often synthesized through condensation reactions. For instance, N'-[(1E)-(4-Fluorophenyl)methylene]-6-methoxy-2-naphthohydrazide was synthesized by a condensation reaction of 6-methoxy-2-naphthohydrazide and 4-fluorobenzaldehyde (Yathirajan et al., 2007).

Molecular Structure Analysis

• The molecular structure of similar compounds is often planar with the presence of C=N double bonds in a trans configuration. This was observed in the structure of N'-[(1E)-(4-Fluorophenyl)methylene]-6-methoxy-2-naphthohydrazide (Yathirajan et al., 2007).

Chemical Reactions and Properties

• Compounds with similar structures exhibit a variety of chemical reactions, including electrophilic substitution reactions such as acylation, bromination, nitration, sulfonation, and hydroxymethylation (Vlasova et al., 2010).

Physical Properties Analysis

• The crystal structure of similar compounds is stabilized by various hydrogen bonds, including N-H⋯O and C-H⋯O interactions, as seen in compounds like 4-{[(5-Methyl-2-furyl)methylene]hydrazinocarbonyl}pyridinium chloride monohydrate (Li et al., 2009).

Chemical Properties Analysis

• The electronic structure and chemical properties of similar compounds can be explored using theoretical methods like Density Functional Theory (DFT), as conducted in studies of compounds like N'-[(1Z)-(4-bromophenyl)methylene]-2-[(1-phenyl-1H-tetrazol-5-yl)thio]acetohydrazide (Kadhim & Mekky, 2021).

Scientific Research Applications

• Antimicrobial and Antitubercular Activities : Compounds similar to N'-[(5-iodo-2-furyl)methylene]-2-phenylacetohydrazide have been synthesized and tested for their antimicrobial activities. For instance, derivatives of diflunisal hydrazide-hydrazones showed antimycobacterial activity against Mycobacterium tuberculosis and antimicrobial activities against various bacteria, fungi, and yeast species (Ş. Küçükgüzel et al., 2003). Another study on coupling products from 4-aminobenzoic acid hydrazones revealed antimycobacterial activity against Mycobacterium fortuitum and Mycobacterium tuberculosis (Ş. Küçükgüzel et al., 1999).

• Anti-Inflammatory Properties : A study on a series of 1,1-bis(heteroaryl)alkane derivatives, including those with a furan ring, revealed significant anti-inflammatory activity in the lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage model (Jaray Jaratjaroonphong et al., 2014).

• Material Science Applications : In material science, compounds with a furan ring have been investigated for their potential in creating highly cross-linked epoxy networks. A study comparing epoxy networks based on furan and benzene structures showed that the furan-based networks had higher glassy Young's modulus due to increased packing efficiency (Kai Li et al., 2016).

• Nonlinear Optical Properties : Hydrazones with structures similar to N'-[(5-iodo-2-furyl)methylene]-2-phenylacetohydrazide have been synthesized and their nonlinear optical properties investigated. These compounds demonstrated potential for applications in optical devices such as optical limiters and optical switches (K. Naseema et al., 2010).

• Cancer Research : There is also research on the carcinogenicity of compounds related to N'-[(5-iodo-2-furyl)methylene]-2-phenylacetohydrazide. Studies on various furan and thiazole derivatives showed their potential as carcinogens, primarily inducing carcinomas of the mammary gland in rats (S. Cohen et al., 1970).